N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine

• IUPAC Name: N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine
• InChI: InChI=1S/C18H14N4O5S/c1-23-9-3-4-10(12(5-9)24-2)16-21-22-17(27-16)20-18-19-11-6-13-14(26-8-25-13)7-15(11)28-18/h3-7H,8H2,1-2H3,(H,19,20,22)
• InChI Key: BEBYMLJUAUJUTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NN=C(O2)NC3=NC4=CC5=C(C=C4S3)OCO5)OC
• Molecular Formula: C18H14N4O5S
• Molecular Weight: 398.4 g/mol

Description

The compound “N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine” is a complex organic molecule. It is related to a class of compounds known as 1,3,4-oxadiazoles. Unfortunately, there is limited information available specifically about this compound.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a 1,3,4-oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. Additionally, it contains a benzothiazole ring and a dioxolane ring. The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Antibacterial Activity

• The compound has been investigated for its antibacterial properties. Specifically, derivatives based on the dithiolopyrrolone scaffold have been synthesized, with some displaying potent antimicrobial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. Notably, compound 7b exhibited antibacterial activity against clinical isolates of MRSA, VRSA, RRSA, and MPRSP, with MIC values ranging from 0.125 to 2 μg/mL. .

NF-κB Inhibition

• N-(tetrahydroquinolin-1-yl) amide compound A, which can be derived from this compound, has potential as an NF-κB inhibitor. NF-κB plays a crucial role in various cellular processes, including inflammation and cancer. .

Retinoid Nuclear Modulation

• Another derivative of this compound, retinoid nuclear modulators (referred to as compound B), has implications for the treatment of metabolic and immunological diseases. .

Neuroinflammation and Brain Disorders

• Lipopolysaccharide (LPS)-induced inflammatory mediators (compounds C and D) derived from this compound may have a beneficial impact on various brain disorders. Neuroinflammation involving microglial activation plays a crucial role in the pathogenesis of conditions such as neurodegenerative diseases. .

Crystal Structure and DFT Study

• N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)cyclopropanesulfonamide, another related compound, has been studied for its crystal structure and theoretical properties using density functional theory (DFT). .

Mechanism of Action

Target of Action

CCG-29231, also known as N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-[1,3]dioxolo[4’,5’:4,5]benzo[1,2-d]thiazol-6-amine, primarily targets the Rho/MRTF/SRF transcription pathway . This pathway is a promising therapeutic target for pharmacological intervention in multiple diseases .

Mode of Action

CCG-29231 inhibits the Rho/MRTF/SRF transcription pathway . This pathway regulates gene transcription, and its inhibition can lead to changes in cellular function . The exact molecular target of CCG-29231 within this pathway is currently unclear .

Biochemical Pathways

The Rho/MRTF/SRF pathway plays a crucial role in regulating mitochondrial function . CCG-29231, by inhibiting this pathway, can affect mitochondrial function and dynamics . It has been shown to regulate genes involved in these processes, leading to changes in cellular metabolism .

Pharmacokinetics

Related compounds such as ccg-203971 and ccg-232601 have been studied for their pharmacokinetic properties . These studies have shown that these compounds can be effectively administered orally, suggesting that CCG-29231 may have similar properties .

Result of Action

The inhibition of the Rho/MRTF/SRF pathway by CCG-29231 leads to changes in mitochondrial function . These changes include the repression of oxidative phosphorylation and an increase in glycolysis . This shift in metabolic activity can have various effects on the cell, including changes in energy production and the induction of oxidative stress .

Action Environment

The action of CCG-29231 can be influenced by various environmental factors. While specific studies on CCG-29231 are lacking, research in the field of epigenetics suggests that environmental signals can shape gene expression and subsequent health outcomes . Therefore, factors such as temperature, pH, and the presence of other molecules could potentially influence the action, efficacy, and stability of CCG-29231.